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Compound of Interest

Compound Name: 2-Chlorobenzonitrile

Cat. No.: B7737361

This guide provides an in-depth analysis of the critical physical properties of 2-
Chlorobenzonitrile, specifically its melting and boiling points. Designed for researchers,
scientists, and professionals in drug development, this document synthesizes technical data
with practical, field-proven insights to ensure accurate and reproducible results in the
laboratory.

Introduction to 2-Chlorobenzonitrile

2-Chlorobenzonitrile, with the chemical formula C7H4CIN, is a versatile organic compound
that serves as a key intermediate in the synthesis of a wide array of pharmaceuticals,
agrochemicals, and specialty polymers.[1][2] Its chemical structure, featuring a nitrile group and
a chlorine atom on a benzene ring, imparts unique reactivity that is leveraged in various
synthetic pathways.[3] Accurate characterization of its physical properties is paramount for its
effective use in research and manufacturing, ensuring process safety, and achieving desired
product purity. This guide will focus on two of its most fundamental physical constants: the
melting point and the boiling point.

Core Physical Properties of 2-Chlorobenzonitrile

The melting and boiling points are intrinsic properties of a pure substance and are critical
indicators of its identity and purity.[4] For 2-Chlorobenzonitrile, these values are well-
established and serve as a benchmark for quality control in its production and application.
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Physical Property Value Source(s)
Melting Point 43-46 °C [31[5][6]
44.6 °C [2]

43-48 °C [1]

41.0-47.0 °C [7]

Boiling Point 232 °C [31[51061[8]

Note: The slight variations in the reported melting point range can be attributed to differences in
experimental methods and the purity of the sample being tested. A broader melting range
typically indicates the presence of impurities.[4]

Experimental Determination of Physical Properties

The precise determination of melting and boiling points is a foundational skill in organic
chemistry. The methodologies described below are designed to be self-validating, providing a
clear indication of sample purity through the sharpness of the phase transition.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase at atmospheric pressure. For a pure crystalline solid, this transition is sharp and occurs
over a narrow temperature range.[4]

o Sample Preparation: A small amount of dry, crystalline 2-Chlorobenzonitrile is finely
powdered.[9] A capillary tube, sealed at one end, is then packed with the powdered sample
to a height of 2-3 mm by tapping the sealed end on a hard surface.[10]

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, adjacent
to a calibrated thermometer. Modern apparatuses often use a heated metal block for uniform
heat distribution.

o Measurement: The sample is heated at a controlled rate. An initial rapid heating can be used
to determine an approximate melting point. For an accurate measurement, the temperature
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should be raised slowly, at a rate of about 1-2°C per minute, as the melting point is
approached.[10]

o Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (onset of melting) and the temperature at which the entire solid has turned
into a clear liquid (completion of melting). This provides the melting point range.

The sharpness of the melting point range is a direct indicator of purity. Impurities disrupt the
crystal lattice of the solid, leading to a depression and broadening of the melting point range.[4]
A narrow range (typically < 1°C) is indicative of a high-purity sample. This intrinsic feature
makes the protocol self-validating.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[11] Similar to the melting point, a constant boiling point
during distillation is a key indicator of a pure substance.[12]

o Apparatus Setup: A small quantity of 2-Chlorobenzonitrile is placed in a small test tube or a
fusion tube. A capillary tube, sealed at one end, is inverted and placed within the test tube
containing the liquid.[11]

e Heating: The test tube assembly is attached to a thermometer and heated in a suitable
heating bath (e.g., a Thiele tube filled with mineral oil or an aluminum block).[11][13] The
heating should be gradual and uniform.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is continued until a rapid and continuous stream of
bubbles is observed.[11]

o Measurement: The heat source is then removed, and the apparatus is allowed to cool slowly.
The boiling point is the temperature at which the liquid begins to enter the capillary tube.[14]
This occurs when the vapor pressure inside the capillary equals the external atmospheric
pressure.

This method, often referred to as the Siwoloboff method, relies on the principle of vapor
pressure equilibrium. The constant stream of bubbles indicates that the vapor pressure of the
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liquid exceeds the external pressure. As the liquid cools, the point at which the liquid is drawn
back into the capillary precisely marks the temperature where the vapor pressure equals the
atmospheric pressure. The consistency of this temperature upon repeated measurements

validates the purity of the liquid.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental determination of the
physical properties of 2-Chlorobenzonitrile.
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Caption: Experimental workflow for determining the melting and boiling points of 2-
Chlorobenzonitrile.

Safety and Handling

2-Chlorobenzonitrile is a hazardous substance and should be handled with appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15][16]
[17] All procedures should be performed in a well-ventilated fume hood. In case of contact with
skin or eyes, flush immediately with copious amounts of water and seek medical attention.[15]
[16] It is harmful if swallowed or in contact with skin and causes serious eye irritation.[8][17]

Conclusion

The accurate determination of the melting and boiling points of 2-Chlorobenzonitrile is a
critical aspect of its quality control and effective application in scientific research and industrial
synthesis. The protocols outlined in this guide, grounded in established chemical principles,
provide a reliable framework for obtaining accurate and reproducible data. By understanding
the causality behind these experimental choices, researchers can ensure the integrity of their
materials and the success of their subsequent work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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